Cas no 5689-33-8 (3-(Cyanomethyl)benzoic acid)

• Product Name: 3-(Cyanomethyl)benzoic acid
• CAS No: 5689-33-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD08234486
• CID: 821113
• PubChem ID: 15520851
• Update Time: 2025-10-30

3-(Cyanomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyanomethyl)benzoic acid
• m-(Cyanomethyl)benzoic acid
• Benzoic acid, 3-(cyanomethyl)-
• 3-(Cyanomethyl)BenzoicAcid
• J7V17Q435V
• 3-Carboxyphenylacetonitrile
• Ketoprofen impurity H [EP]
• m-Toluic acid, alpha-cyano-
• PubChem16897
• 3-cyanomethylbenzoic acid
• DATIHVJZEPOWPT-UHFFFAOYSA-N
• BBL100308
• STL553930
• RP22407
• SY0214
• DB-021702
• KETOPROFEN IMPURITY H [EP IMPURITY]
• 5689-33-8
• SY021474
• Ketoprofen Impurity H
• DTXSID00205412
• AKOS000102008
• Z274531452
• M-TOLUIC ACID, .ALPHA.-CYANO-
• KETOPROFEN IMPURITY H (EP IMPURITY)
• FS-3057
• MFCD08234486
• UNII-J7V17Q435V
• 3-(Cyanomethyl)benzoic Acid; Ketoprofen Imp. H (EP); Ketoprofen Impurity H
• AE-562/43460679
• CS-0128988
• Q27281323
• SCHEMBL2705263
• J-510851
• EN300-41853
• DTXCID00127903

• MDL： MFCD08234486
• Inchi： 1S/C9H7NO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4H2,(H,11,12)
• InChI Key： DATIHVJZEPOWPT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(CC#N)=C1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1

Experimental Properties

• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175-176 ºC (ethanol, 25% )
• Boiling Point: 371.6±25.0 °C at 760 mmHg
• Flash Point: 178.6±23.2 °C
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 61.09000
• LogP: 1.45088
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Cyanomethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 3-(Cyanomethyl)benzoic acid

Introduction to 3-(Cyanomethyl)benzoic Acid (CAS No. 5689-33-8)

3-(Cyanomethyl)benzoic acid (CAS No. 5689-33-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has found applications in various areas, including drug discovery, materials science, and synthetic chemistry. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(Cyanomethyl)benzoic acid.

Chemical Properties

3-(Cyanomethyl)benzoic acid is a white crystalline solid with a molecular formula of C₉H₇NO₂. It has a molecular weight of 165.15 g/mol and a melting point of approximately 170-172°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. The presence of the cyano group (-CN) and the carboxylic acid group (-COOH) imparts unique chemical reactivity and functional properties to the molecule.

Synthesis Methods

The synthesis of 3-(Cyanomethyl)benzoic acid can be achieved through several routes. One common method involves the reaction of 3-methylbenzoic acid with cyanide ions in the presence of a suitable base. Another approach is the condensation of 3-formylbenzoic acid with acetamide followed by dehydration to form the nitrile group. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

Biological Activities

3-(Cyanomethyl)benzoic acid has been studied for its potential biological activities. Research has shown that it exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated antioxidant activity by scavenging free radicals and protecting cells from oxidative stress. These properties make it a promising candidate for the development of new therapeutic agents.

Potential Applications

The unique chemical structure and biological activities of 3-(Cyanomethyl)benzoic acid have opened up numerous potential applications in various fields:

• Drug Discovery: The compound's anti-inflammatory and antioxidant properties make it a valuable lead compound for developing new drugs to treat inflammatory diseases and oxidative stress-related disorders.
• Materials Science: The presence of the cyano group and carboxylic acid group allows for easy functionalization, making it useful in the synthesis of polymers and other advanced materials.
• Synthetic Chemistry: As a versatile building block, 3-(Cyanomethyl)benzoic acid can be used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.
• Analytical Chemistry: strong>: The compound's distinct spectral properties make it suitable for use as a reference standard or internal standard in analytical methods such as high-performance liquid chromatography (HPLC).

Literature Review

The scientific literature on 3-(Cyanomethyl)benzoic acid is extensive and continues to grow. Recent studies have explored its role in various biological processes and its potential as a therapeutic agent. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(Cyanomethyl)benzoic acid showed potent anti-cancer activity against several human cancer cell lines. Another study in Organic Letters described an efficient one-pot synthesis method for preparing this compound using environmentally friendly conditions.

Safety Considerations strong>

In handling any chemical compound, safety is paramount. While 3-(Cyanomethyl)benzoic acid strong > is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

< strong >Conclusion p > < p >In summary,< strong >3-(Cyanomethyl)benzoic acid< / strong > (CAS No. 5689-33-8) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical properties, coupled with its biological activities, make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in the fields of chemistry, biology, and pharmaceuticals is likely to grow even further. p > article > response >